molecular formula C6H5Br3N2O2 B8417733 3,4,5-Tribromo-alpha-methylpyrazole-1-acetic acid

3,4,5-Tribromo-alpha-methylpyrazole-1-acetic acid

Cat. No.: B8417733
M. Wt: 376.83 g/mol
InChI Key: RXLYXRLZUBANRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,5-Tribromo-alpha-methylpyrazole-1-acetic acid is a useful research compound. Its molecular formula is C6H5Br3N2O2 and its molecular weight is 376.83 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5Br3N2O2

Molecular Weight

376.83 g/mol

IUPAC Name

2-(3,4,5-tribromopyrazol-1-yl)propanoic acid

InChI

InChI=1S/C6H5Br3N2O2/c1-2(6(12)13)11-5(9)3(7)4(8)10-11/h2H,1H3,(H,12,13)

InChI Key

RXLYXRLZUBANRU-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)O)N1C(=C(C(=N1)Br)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A quantity (3.04 gm., 0.01 mole) of 3,4,5-tribromopyrazole was dissolved in 70 ml. acetone and 2.76 gm. (0.02 mole) solid anhydrous potassium carbonate was added. The mixture was heated at the reflux temperature with stirring for 10 minutes and, after cooling, 2.0 gm. (0.011 mole) ethyl 2-bromopropionate was added. This reaction mixture was heated at the reflux temperature for 11/2 hrs. After cooling, an aqueous solution of sodium hydroxide (0.5 gm. in 90 ml. water) was added. The acetone was distilled off and the remaining aqueous solution was heated at the reflux temperature for 2 hrs. The clear solution thus obtained was cooled and acidified to about pH 2 with 2 N hydrochloric acid. A white precipitate that formed was collected on a filter, washed with water, and dried. There was thus obtained 3.55 gm. (95% yield) of 3,4,5-tribromo-α-methylpyrazole-1-acetic acid having a melting point at 162° to 164° C., identical with the product of Example 5.
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3.04 g
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0.011 mol
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90 mL
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